Cas no 1467061-83-1 (2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol)

• Product Name: 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol
• CAS No: 1467061-83-1
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 2112560
• Update Time: 2025-06-09

2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-bromophenoxy)ethyl]-1,3-Propanediol
• 2-(2-(4-bromophenoxy)ethyl)propane-1,3-diol
• FNGPCAQXENLGTC-UHFFFAOYSA-N
• 2-(2-(4-bromophenoxyl)ethyl)propane-1,3-diol
• 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol

• Inchi： 1S/C11H15BrO3/c12-10-1-3-11(4-2-10)15-6-5-9(7-13)8-14/h1-4,9,13-14H,5-8H2
• InChI Key： FNGPCAQXENLGTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCC(CO)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 154
• Topological Polar Surface Area: 49.7

Additional information on 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol

Introduction to 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol (CAS No. 1467061-83-1)

2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol (CAS No. 1467061-83-1) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its bromophenyl and diol functionalities, offers a wide range of potential applications, from pharmaceutical development to advanced material synthesis. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol.

Chemical Structure and Properties

The molecular formula of 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol is C₁₁H₁₅BrO₃, and its molecular weight is approximately 265.14 g/mol. The compound features a central propane-1,3-diol backbone with a bromophenyl substituent attached via an ethylene linker. This structure imparts several notable properties:

• Polarity: The presence of hydroxyl groups (-OH) makes the compound polar, enhancing its solubility in polar solvents such as water and ethanol.
• Reactivity: The bromine atom in the bromophenyl group is an excellent leaving group, making the compound highly reactive in nucleophilic substitution reactions.
• Bioavailability: The hydroxyl groups can form hydrogen bonds with biological macromolecules, potentially enhancing the compound's bioavailability and interaction with biological systems.

Synthesis Methods

The synthesis of 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-bromophenol with 3-chloro-1-propanol in the presence of a base such as potassium carbonate (K₂CO₃). This reaction typically proceeds via an SN2 mechanism, leading to the formation of the desired product:

            4-Bromophenol + 3-Chloro-1-propanol → 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol
        

An alternative approach involves the use of a Grignard reagent to introduce the bromophenyl group onto a pre-existing diol backbone. This method offers higher yields and better control over regioselectivity but requires more stringent reaction conditions.

Applications in Medicinal Chemistry

The unique combination of functional groups in 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol makes it an attractive candidate for various medicinal applications. Recent studies have explored its potential as a lead compound for drug development:

• Anti-inflammatory Activity: Research has shown that 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway.
• Cancer Therapy: Preliminary studies suggest that this compound may have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. Further research is ongoing to elucidate its mechanisms of action.
• Neuroprotective Effects: Some studies have indicated that 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol may have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Applications in Materials Science

Beyond its medicinal applications, 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol has also found use in materials science due to its unique chemical structure. Its hydroxyl groups can serve as reactive sites for further functionalization, making it a valuable building block for polymer synthesis:

• Polymer Synthesis: The compound can be used as a monomer or co-monomer to synthesize polymers with tailored properties such as improved thermal stability and mechanical strength.
• Nanomaterials: Recent advancements have explored the use of 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol in the synthesis of nanomaterials for applications in drug delivery and catalysis.
• Surface Functionalization: The hydroxyl groups can be used to functionalize surfaces for various applications such as coatings and adhesives.

Current Research Trends

The ongoing research on 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol is driven by its potential to address unmet needs in both medicinal chemistry and materials science. Some current trends include:

• Multifunctional Compounds: Scientists are exploring ways to modify 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol to create multifunctional compounds with enhanced therapeutic or material properties.
• Sustainable Synthesis: There is increasing interest in developing more sustainable and environmentally friendly methods for synthesizing this compound, including the use of green solvents and catalysts.
• Nanotechnology Applications: The integration of 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol into nanotechnology platforms is opening new avenues for targeted drug delivery and advanced material design.

In conclusion, 2-(2-(4-Bromophenoxy)ethyl)propane-1,3-diol (CAS No. 1467061-83-1) is a multifaceted organic compound with promising applications across various fields. Its unique chemical structure provides a foundation for further research and development, making it a valuable asset in both academic and industrial settings. As research continues to advance, we can expect to see more innovative uses of this compound emerging in the near future.